![molecular formula C11H17N3O B7510215 N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide](/img/structure/B7510215.png)
N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide
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Overview
Description
N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide (CDPC) is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. CDPC is a pyrazole derivative that has been synthesized and studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide is not fully understood, but it is believed to act as a modulator of ion channels and receptors in the brain. This compound has been shown to interact with the GABA-A receptor, which is a major inhibitory neurotransmitter receptor in the brain. This compound has also been shown to interact with the NMDA receptor, which is involved in learning and memory. Additionally, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including neuroprotective properties, antioxidant activity, and anti-inflammatory effects. This compound has been shown to protect neurons against oxidative stress and cell death, which can contribute to neurodegenerative diseases. This compound has also been shown to have antioxidant activity, which can protect cells against oxidative damage. Additionally, this compound has been shown to have anti-inflammatory effects, which can reduce inflammation and promote healing.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and use in experiments. This compound is also readily available and can be synthesized using various methods. However, this compound has some limitations for lab experiments, including its limited solubility in water, which can make it difficult to use in aqueous solutions. This compound can also be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide research, including the development of this compound analogs with improved pharmacological properties. Additionally, this compound can be studied for its potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy. This compound can also be studied for its potential as an anticancer agent, as it can inhibit the growth and proliferation of cancer cells. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a pyrazole derivative that has gained attention in the field of scientific research due to its potential applications in various fields. This compound has been studied for its potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy. This compound has also been studied for its potential as an anticancer agent, as it can inhibit the growth and proliferation of cancer cells. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide can be synthesized using various methods, including the reaction of 1-cyclopentyl-3,5-dimethylpyrazole-4-carboxylic acid with N,N-dimethylformamide dimethyl acetal in the presence of trifluoroacetic acid. The reaction results in the formation of this compound in good yield and purity. Other methods of synthesis include the reaction of 1-cyclopentyl-3,5-dimethylpyrazole-4-carboxylic acid with N,N-dimethylformamide diethyl acetal in the presence of p-toluenesulfonic acid.
Scientific Research Applications
N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. This compound has been shown to have neuroprotective properties and can protect neurons against oxidative stress and cell death. This compound has also been studied for its potential as an anticancer agent, as it can inhibit the growth and proliferation of cancer cells. Additionally, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and epilepsy.
Properties
IUPAC Name |
N-cyclopentyl-N,1-dimethylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-13-8-9(7-12-13)11(15)14(2)10-5-3-4-6-10/h7-8,10H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAYYDEPLIDDIND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(=O)N(C)C2CCCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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